7alpha,12alpha,24-Trihydroxycholest-4-en-3-one

• Molecular Formula: C27H44O4
• Molecular Weight: 432.6 g/mol
• IUPAC Name: (7R,8R,9S,10R,12S,13R,14S,17R)-7,12-dihydroxy-17-[(2R)-5-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C27H44O4/c1-15(2)22(29)9-6-16(3)19-7-8-20-25-21(14-24(31)27(19,20)5)26(4)11-10-18(28)12-17(26)13-23(25)30/h12,15-16,19-25,29-31H,6-11,13-14H2,1-5H3/t16-,19-,20+,21+,22?,23-,24+,25+,26+,27-/m1/s1
• InChI Key: JZKUXZQOULZTIJ-GZQVFMGISA-N
• Isomeric SMILES: C[C@H](CCC(C(C)C)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](CC4=CC(=O)CC[C@]34C)O)O)C
• Canonical SMILES: CC(C)C(CCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(=O)CCC34C)O)O)C)O

Description

7alpha,12alpha,24-trihydroxycholest-4-en-3-one is a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid, a 24-hydroxy steroid and a 3-oxo-Delta(4) steroid. It has a role as a bile acid metabolite.

Scientific Research Applications

Role in Bile Acid Synthesis

7alpha,12alpha,24-Trihydroxycholest-4-en-3-one is implicated in the synthesis of bile acids. Research has shown its transformation in the liver of the Iguana iguana, suggesting its role as an intermediate in the formation of bile acids from cholesterol (Hoshita, Shefer, & Mosbach, 1968). Another study highlights its conversion in rat liver to various steroids, emphasizing its significance in metabolic pathways (Aringer, 1975).

Enzymatic Transformations

Research into the enzymatic processing of this compound includes studies on microsomal 12alpha-hydroxylation (Björkhem, 1975) and comparisons of its hydroxylation with other steroids (Mui & Elliott, 1975). These studies provide insight into the specific enzymatic processes involving this compound.

Role in Steroid Metabolism

This compound's relevance extends to general steroid metabolism. The synthesis of coenzyme A esters, as studied by Kurosawa et al. (2001), contributes to our understanding of steroid transformations in bile acid biosynthesis (Kurosawa, Fujiwara, Nakano, Sato, Yoshimura, & Murai, 2001). Similarly, the work by Nicolau et al. (1976) on 12alpha and 26-hydroxylation of bile alcohols provides additional context for this compound's role in liver metabolism (Nicolau, Cohen, Salen, & Mosbach, 1976).

Contributions to Biochemical Research

The compound's importance in biochemical research is underscored by studies like Gustafsson (1975), which examines the conversion of related steroidal compounds, aiding in the understanding of complex biochemical pathways (Gustafsson, 1975).

Implications in Human Health

The research by Hanson et al. (1973) on bile acid formation in humans, using similar compounds, highlights the potential implications of this compound in human health and disease (Hanson, Klein, & Williams, 1973).